1H-Indene, 3,3'-(1,2-ethanediyl)bis[4,7-dimethyl-

• CAS No.: 141685-69-0
• Molecular Formula: C24H26
• Molecular Weight: 314.5 g/mol
• IUPAC Name: 3-[2-(4,7-dimethyl-3H-inden-1-yl)ethyl]-4,7-dimethyl-1H-indene
• InChI: InChI=1S/C24H26/c1-15-5-7-17(3)23-19(11-13-21(15)23)9-10-20-12-14-22-16(2)6-8-18(4)24(20)22/h5-8,11-12H,9-10,13-14H2,1-4H3
• InChI Key: MYSXGUHRBSUOTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CC=C(C2=C(C=C1)C)CCC3=CCC4=C(C=CC(=C43)C)C

Description

1H-Indene, 3,3'-(1,2-ethanediyl)bis[4,7-dimethyl- is a useful research compound. Its molecular formula is C24H26 and its molecular weight is 314.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Indene, 3,3'-(1,2-ethanediyl)bis[4,7-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indene, 3,3'-(1,2-ethanediyl)bis[4,7-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

38.2 g (265 mmol) of 4,7-dimethylindene was dissolved in 350 ml of tetrahydrofuran and the solution was cooled to 0° C. Then 165 ml of n-butyllithium (1,6M in hexane, 264 mmol) was added dropwise over 2.5 hours. After warming to room temperature and stirring for 4 hours a purple solution of 4,7-dimethylindenyl-lithium was obtained. This solution was cooled to -70° C. and treated dropwise with 25,3 g of 1,2-dibromoethane (135 mmol) in 15 ml of tetrahydrofuran over 35 min. After warming to room temperature, a pale yellow solution was obtained, and then water was added. The organic phase was collected and dried over Na2SO4. The solvent was removed by vacuum evaporation to provide 20 g of crude product (48% yield).